Cas no 1261870-80-7 (2-(2-Fluoro-3-methylbenzoyl)pyridine)

• Product Name: 2-(2-Fluoro-3-methylbenzoyl)pyridine
• CAS No: 1261870-80-7
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 5008885
• Update Time: 2025-05-20

2-(2-Fluoro-3-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-3-methylbenzoyl)pyridine

• Inchi： 1S/C13H10FNO/c1-9-5-4-6-10(12(9)14)13(16)11-7-2-3-8-15-11/h2-8H,1H3
• InChI Key： PWCIMVVSGARELT-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC=C1C(C1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 2-(2-Fluoro-3-methylbenzoyl)pyridine

Introduction to 2-(2-Fluoro-3-methylbenzoyl)pyridine (CAS No. 1261870-80-7)

The compound 2-(2-Fluoro-3-methylbenzoyl)pyridine (CAS No. 1261870-80-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted benzoyl group. The presence of fluorine and methyl substituents on the benzoyl moiety introduces interesting electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 2-(2-Fluoro-3-methylbenzoyl)pyridine in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Its ability to form hydrogen bonds and participate in π–π interactions makes it an attractive candidate for targeting specific protein-protein interaction sites. Researchers have also explored its role in the synthesis of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs), where its electronic properties play a crucial role.

The synthesis of 2-(2-Fluoro-3-methylbenzoyl)pyridine involves a multi-step process that typically begins with the preparation of the benzoyl chloride derivative. This is followed by a nucleophilic aromatic substitution reaction with pyridine or its derivatives under specific conditions to yield the final product. The optimization of reaction conditions, such as temperature, solvent, and catalyst selection, has been extensively studied to improve yield and purity. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis pathway.

In terms of pharmacological applications, 2-(2-Fluoro-3-methylbenzoyl)pyridine has shown promising activity in preclinical models targeting various diseases, including cancer and inflammatory disorders. Its ability to modulate key signaling pathways makes it a potential lead compound for drug development. For instance, studies have demonstrated its inhibitory effects on kinases such as JAK and Aurora kinases, which are implicated in cancer progression.

Beyond its medicinal applications, 2-(2-Fluoro-3-methylbenzoyl)pyridine has also found utility in materials science. Its aromatic system and functional groups make it suitable for use in organic electronics, where it can serve as a building block for semiconducting polymers or small molecules. Recent research has focused on its integration into thin-film transistor (TFT) devices, where its electronic properties contribute to improved device performance.

The versatility of 2-(2-Fluoro-3-methylbenzoyl)pyridine is further underscored by its role as an intermediate in the synthesis of more complex molecules. Its reactivity under various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allows for the construction of diverse chemical architectures with precision. This has made it an invaluable tool in modern organic synthesis.

In conclusion, 2-(2-Fluoro-3-methylbenzoyl)pyridine (CAS No. 1261870-80-7) stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application strategies, position it as a key player in both academic research and industrial development.